Cas no 1239602-35-7 (H3TCBPA)

• Product Name: H3TCBPA
• CAS No: 1239602-35-7
• MF: C₃₉H₂₇NO₆
• MW: 605.6348
• CID: 2951092
• PubChem ID: 60197031
• Update Time: 2024-11-02

H3TCBPA Chemical and Physical Properties

Names and Identifiers

• 4',4''',4'''''-nitrilotris(([1,1'-biphenyl]-4-carboxylicacid))
• tris(4\'-carboxy-1,1\'-biphenyl)amine
• H3TCBPA
• TCPA
• tris(4'-carboxybiphenyl)amine
• tris(4-carboxylphenylduryl)amine
• 三(4-联苯甲酸基胺)
• tris(4'-carboxy-1,1'-biphenyl)amine
• ML01059
• 4,4'',4''''-Nitrilotris(biphenyl-4'-carboxylic acid)
• 4-[4-[4-(4-Carboxyphenyl)-N-[4-(4-carboxyphenyl)phenyl]anilino]phenyl]benzoic acid
• Antibacterial agent 18
• MFCD31700772
• 4',4''',4'''''-Nitrilotris(([1,1'-biphenyl]-4-carboxylic acid))
• HY-W074648
• E78423
• CS-0110047
• DTXSID201183073
• YSZC031
• DA-70895
• BS-46797
• 4a(2),4a(2)a(2)a(2),4a(2)a(2)a(2)a(2)a(2)-Nitrilotris[[1,1a(2)-biphenyl]-4-carboxylic acid]
• 4'-[bis({4'-carboxy-[1,1'-biphenyl]-4-yl})amino]-[1,1'-biphenyl]-4-carboxylic acid
• 4,4,4-nitrilotris(([1,1-biphenyl]-4-carboxylic acid))
• AKOS040755393
• 4-[4-[4-(4-Carboxyphenyl)-N-[4-(4-carboxyphenyl)phenyl]anilino]phenyl]benzoicacid
• 1239602-35-7

• Inchi： 1S/C39H27NO6/c41-37(42)31-7-1-25(2-8-31)28-13-19-34(20-14-28)40(35-21-15-29(16-22-35)26-3-9-32(10-4-26)38(43)44)36-23-17-30(18-24-36)27-5-11-33(12-6-27)39(45)46/h1-24H,(H,41,42)(H,43,44)(H,45,46)
• InChI Key： NWYGETXZXGDGKD-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C(C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])=C([H])C=1[H])C1C([H])=C([H])C(C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2[H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 605.18400
• Monoisotopic Mass: 605.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 8.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 874.1±65.0 °C at 760 mmHg
• Flash Point: 482.4±34.3 °C
• PSA: 115.14000
• LogP: 9.25200
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

H3TCBPA Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)